Cas no 93922-51-1 (Benzeneethanol, β,4-dimethyl-, (βS)-)

• Product name: Benzeneethanol, β,4-dimethyl-, (βS)-
• CAS No: 93922-51-1
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 6407907
• PubChem ID: 11819210

Benzeneethanol, β,4-dimethyl-, (βS)- Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-methylphenyl)propan-1-ol
• SCHEMBL20811781
• 93922-51-1
• EN300-6507218
• Benzeneethanol, β,4-dimethyl-, (βS)-

• Inchi： 1S/C10H14O/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6,9,11H,7H2,1-2H3/t9-/m1/s1
• InChI Key： CLFDIFDNDWRHJF-SECBINFHSA-N
• SMILES： C1([C@H](C)CO)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 215.8±8.0 °C(Predicted)
• pka: 14.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids